Cas no 476210-70-5 (N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-({naphtho2,1-d1,3thiazol-2-yl}carbamoyl)phenoxybenzamide)

• Product Name: N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-({naphtho2,1-d1,3thiazol-2-yl}carbamoyl)phenoxybenzamide
• CAS No: 476210-70-5
• MF: C₃₆H₂₂N₄O₃S₂
• MW: 622.714885234833
• CID: 6032675
• PubChem ID: 5102067
• Update Time: 2025-10-31

N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-({naphtho2,1-d1,3thiazol-2-yl}carbamoyl)phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-({naphtho2,1-d1,3thiazol-2-yl}carbamoyl)phenoxybenzamide
• 4,4-oxybis(N-(naphtho[2,1-d]thiazol-2-yl)benzamide)
• Benzamide, 4,4'-oxybis[N-naphtho[2,1-d]thiazol-2-yl-
• N-{naphtho[2,1-d][1,3]thiazol-2-yl}-4-[4-({naphtho[2,1-d][1,3]thiazol-2-yl}carbamoyl)phenoxy]benzamide
• AKOS024574975
• 476210-70-5
• 4,4'-oxybis(N-(naphtho[2,1-d]thiazol-2-yl)benzamide)
• N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide
• F0193-0094

• Inchi： 1S/C36H22N4O3S2/c41-33(39-35-37-29-19-13-21-5-1-3-7-27(21)31(29)44-35)23-9-15-25(16-10-23)43-26-17-11-24(12-18-26)34(42)40-36-38-30-20-14-22-6-2-4-8-28(22)32(30)45-36/h1-20H,(H,37,39,41)(H,38,40,42)
• InChI Key： ZATGMGRMECSSFZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C=C1)C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)=O)C1=CC=C(C=C1)C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)=O

Computed Properties

• Exact Mass: 622.11333292g/mol
• Monoisotopic Mass: 622.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• pka: 10.57±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-({naphtho2,1-d1,3thiazol-2-yl}carbamoyl)phenoxybenzamide

Professional Introduction to Compound with CAS No. 476210-70-5 and Product Name: N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide}

N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} (CAS No. 476210-70-5) represents a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused aromatic rings and functionalized thiazole moieties. The structural complexity of this molecule not only underscores its potential as a pharmacophore but also highlights its utility in the development of novel therapeutic agents.

The naphthothiazole core is a key structural feature that contributes to the unique chemical and biological properties of this compound. Naphthothiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the carbamoyl group into the phenoxybenzamide moiety further enhances the compound's pharmacological potential by introducing additional hydrogen bonding sites and improving solubility in polar solvents. These characteristics make it an attractive candidate for further investigation in drug discovery programs.

Recent advancements in medicinal chemistry have demonstrated that derivatives of naphthothiazole exhibit remarkable efficacy in targeting various disease pathways. For instance, studies have shown that certain naphthothiazole-based compounds can modulate enzyme activity and interfere with signal transduction cascades involved in cancer progression. The presence of multiple aromatic rings in N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} provides a scaffold for π-stacking interactions with biological targets, which can enhance binding affinity and stability.

In addition to its potential as an anticancer agent, this compound has shown promise in addressing inflammatory disorders. The thiazole ring is known to possess anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. The phenoxybenzamide moiety further complements these effects by serving as a hinge region that can interact with specific protein targets. This dual functionality makes N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} a versatile molecule for developing treatments against chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the naphthothiazole ring system through cyclization reactions, followed by functionalization with the carbamoyl group and phenoxybenzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic framework efficiently.

The pharmacokinetic properties of N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} are also of considerable interest. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability in vitro. These characteristics are crucial for its potential clinical application, as they suggest that it can be administered orally and maintain its efficacy over time. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses.

The development of new drug candidates often involves computational modeling to predict their interactions with biological targets. Molecular docking simulations have been performed on N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} to identify potential binding sites on target proteins. These simulations have revealed that the compound can effectively bind to enzymes involved in inflammation and cancer pathways, providing a rational basis for its pharmacological activity.

Ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to refine the molecular framework. By incorporating additional functional groups or modifying existing ones, researchers aim to develop analogs with improved pharmacokinetic profiles and reduced side effects.

The role of naphthothiazole derivatives in addressing neurological disorders is another area of active investigation. Preliminary data suggest that these compounds may have neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. N-{naphtho2,1-d1,3thiazol-2-yl}-4-4-{(naphtho2,1-d1,3thiazol-2-ylcarbamoyl)phenoxybenzamide} has been explored as a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

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